Cas no 1001519-24-9 (3-(3-(3,5-Dimethyl-1H-pyrazol-1-yl)propyl)-2-mercaptoquinazolin-4(3H)-one)

• Product Name: 3-(3-(3,5-Dimethyl-1H-pyrazol-1-yl)propyl)-2-mercaptoquinazolin-4(3H)-one
• CAS No: 1001519-24-9
• MF: C₁₆H₁₈N₄OS
• MW: 314.405321598053
• MDL: MFCD05861702
• CID: 3059736
• PubChem ID: 7018669
• Update Time: 2025-04-21

3-(3-(3,5-Dimethyl-1H-pyrazol-1-yl)propyl)-2-mercaptoquinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-(3,5-Dimethyl-1H-pyrazol-1-yl)propyl)-2-mercaptoquinazolin-4(3H)-one
• 3-[3-(3,5-Dimethyl-pyrazol-1-yl)-propyl]-2-mercapto-3H-quinazolin-4-one
• EN300-230101
• 3-[3-(3,5-dimethylpyrazol-1-yl)propyl]-2-sulfanylidene-1H-quinazolin-4-one
• 3-[3-(3,5-dimethyl-1H-pyrazol-1-yl)propyl]-2-mercaptoquinazolin-4(3H)-one
• AKOS000311282
• 3-[3-(3,5-dimethyl-1H-pyrazol-1-yl)propyl]-2-sulfanylquinazolin-4(3H)-one
• BBL040191
• 3-[3-(3,5-dimethyl-1H-pyrazol-1-yl)propyl]-2-sulfanyl-3,4-dihydroquinazolin-4-one
• 1001519-24-9
• STK349981

• MDL： MFCD05861702
• Inchi： 1S/C16H18N4OS/c1-11-10-12(2)20(18-11)9-5-8-19-15(21)13-6-3-4-7-14(13)17-16(19)22/h3-4,6-7,10H,5,8-9H2,1-2H3,(H,17,22)
• InChI Key： BMFWPRMUJOVIBJ-UHFFFAOYSA-N
• SMILES： S=C1NC2C=CC=CC=2C(N1CCCN1C(C)=CC(C)=N1)=O

Computed Properties

• Exact Mass: 314.12013238Da
• Monoisotopic Mass: 314.12013238Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 82.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines